Cas no 722-25-8 (Benzenamine,4-[2-(4-methylphenyl)diazenyl]-)

• Product Name: Benzenamine,4-[2-(4-methylphenyl)diazenyl]-
• CAS No: 722-25-8
• MF: C₁₃H₁₃N₃
• MW: 211.262422323227
• CID: 568765
• PubChem ID: 12874
• Update Time: 2025-04-19

Benzenamine,4-[2-(4-methylphenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[2-(4-methylphenyl)diazenyl]-
• 4-(p-tolylazo)aniline
• 4-[(4-methylphenyl)diazenyl]aniline
• 4-((4-Methylphenyl)azo)benzenamine
• 4-[(E)-(4-methylphenyl)diazenyl]aniline
• 4'-Methyl-4-aminoazobenzene
• Aniline, p-(p-tolylazo)-
• Benzenamine, 4-((4-methylphenyl)azo)- (9CI)
• p-(p-Tolylazo)-aniline
• EINECS 211-960-7
• 4'-Methyl-4-aminoazobenzol
• DTXSID101039831
• 4-amino-4'-methylazobenzene
• 722-25-8
• NoName_3885
• Benzenamine, 4-[(4-methylphenyl)azo]-, (E)- (9CI)
• DTXSID90903253
• 4-(p-Tolyldiazenyl)aniline
• Benzenamine, 4-((4-methylphenyl)azo)-
• SCHEMBL3339447
• AKOS001735990
• 4-[(1E)-2-(4-METHYLPHENYL)DIAZEN-1-YL]ANILINE
• NS00042514
• PBKCJNOFHGLNEZ-UHFFFAOYSA-N
• 79349-35-2

• Inchi： 1S/C13H13N3/c1-10-2-6-12(7-3-10)15-16-13-8-4-11(14)5-9-13/h2-9H,14H2,1H3/b16-15+
• InChI Key： PBKCJNOFHGLNEZ-FOCLMDBBSA-N
• SMILES： N(/C1C=CC(C)=CC=1)=N\C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 211.11109
• Monoisotopic Mass: 211.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.1536 (rough estimate)
• Boiling Point: 340.95°C (rough estimate)
• Flash Point: 181.3°C
• Refractive Index: 1.6000 (estimate)
• PSA: 50.74